4-methoxy-4-methylpentan-1-amine
Overview
Description
4-Methoxy-4-methylpentan-1-amine is a compound that has gained increasing attention in the scientific world due to its unique properties and potential applications. It is traditionally challenging to access, this hindered amine provides a chemically differentiated building block for organic synthesis and medicinal chemistry, specifically for preparation of drug candidates containing hindered amine motifs .
Physical and Chemical Properties Analysis
This compound is a liquid at room temperature . Other physical and chemical properties such as its solubility, density, and boiling point are not provided in the search results. More detailed information about its physical and chemical properties might be found in specialized chemical literature or databases.Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-methoxy-4-methylpentan-1-amine involves the alkylation of 4-methoxy-4-methylpentan-1-ol with an appropriate amine.", "Starting Materials": [ "4-methoxy-4-methylpentan-1-ol", "an appropriate amine", "sodium hydride", "anhydrous solvent" ], "Reaction": [ "Prepare a solution of sodium hydride in anhydrous solvent.", "Add 4-methoxy-4-methylpentan-1-ol to the solution and stir for 30 minutes.", "Add the appropriate amine to the reaction mixture and stir for several hours at room temperature.", "Quench the reaction with water and extract the product with an organic solvent.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the desired product." ] } | |
CAS No. |
1268154-00-2 |
Molecular Formula |
C7H17NO |
Molecular Weight |
131.2 |
Purity |
95 |
Origin of Product |
United States |
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